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3-Chloro-5-(chloromethyl)-2-
Compound Name:

methoxypyridine
CAS No.: 1227516-74-6
Cat. No.: B1488512

Get Quote

3-Chloro-5-(chloromethyl)-2-methoxypyridine is a substituted pyridine derivative prized in

medicinal chemistry and process development. Its value stems from the strategic arrangement
of its functional groups, which allows for selective and sequential chemical modifications. The
pyridine core is a prevalent motif in numerous approved pharmaceuticals, and the specific
substituents on this intermediate offer a powerful toolkit for drug discovery.[1]

e 2-Methoxy Group: This electron-donating group influences the electronic properties of the
pyridine ring and can participate in key interactions within a protein binding pocket.[2][3] It
can also impact the molecule's conformation and metabolic stability.[1]

o 3-Chloro Group: An electron-withdrawing group that serves as a handle for various cross-
coupling reactions (e.g., Suzuki, Buchwald-Hartwig), enabling the introduction of diverse
molecular fragments.[1]

o 5-(Chloromethyl) Group: A highly reactive electrophilic site, ideal for nucleophilic substitution
reactions. This allows for the straightforward attachment of linkers, side chains, or other
functional moieties, making it a crucial point for scaffold elaboration.
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The combination of these features makes this compound a versatile precursor for constructing
libraries of complex molecules for screening and lead optimization in drug discovery programs.

[4]

Supplier Qualification and Procurement: A
Foundation of Quality

The success of any synthesis heavily relies on the quality of the starting materials. For
pharmaceutical intermediates, where impurities can lead to side reactions, reduced yields, or
downstream complications, rigorous supplier qualification is not merely a suggestion but a
necessity.[5][6][7]

Key Criteria for Supplier Evaluation

When sourcing 3-chloro-5-(chloromethyl)-2-methoxypyridine, it is imperative to evaluate
potential suppliers based on a stringent set of criteria. The price of an intermediate often
reflects its purity and the rigor of its manufacturing process.[5]

o Purity Specifications: Reputable suppliers will provide a guaranteed minimum purity, typically
>97% or higher, as determined by Gas Chromatography (GC) or High-Performance Liquid
Chromatography (HPLC).[5][8][9][10][11]

o Comprehensive Documentation: The supplier must provide a detailed Certificate of Analysis
(CoA) for the specific batch being purchased and a comprehensive Safety Data Sheet
(SDS).[10][12]

e Quality Management System: While full GMP compliance is not always required for early-
stage intermediates, suppliers following GMP-aligned principles for quality management offer
greater assurance of batch-to-batch consistency and traceability.[12]

o Technical Support: A reliable supplier should have a team of experienced scientists available
to answer technical questions regarding product stability, solubility, and handling.[10]

o Transparency: The supplier should be transparent about the country of origin and provide a
Certificate of Origin (COO) upon request.[10]
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Supplier Overview

The following table summarizes publicly available information for potential suppliers of 3-

chloro-5-(chloromethyl)-2-methoxypyridine and related compounds. Note: This is not an

exhaustive list, and researchers must conduct their own due diligence and direct verification.

. Available
. Example CAS Purity )
Supplier L Documentatio Notes
Number Specification
n
A well-
established
i i CoA, SDS, supplier with
Sigma-Aldrich 847737-51-3 96% )
COOQ[10] extensive
documentation
available online.
Partnered with
J & W Pharmlab larger distributors
847737-51-3 96% CoA, SDS[10] . _
LLC like Sigma-
Aldrich.
Provides various
Indagoo (via 847610-86-0 979 Purity listed on package sizes
0
CymitQuimica) (HCl salt) website[9] for research and
development.
) Offers a range of
Purity and
1211536-65-0 ) related
ChemScene ) >98% storage info )
(isomer) ] heterocyclic
online[8] o
building blocks.
A platform to
) ) connect with
Lists multiple ,
) 162046-62-0 various
Echemi _ =298% traders/manufact _
(isomer) suppliers,
urers[13] o
primarily in
China.
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Workflow for Supplier and Material Qualification

A systematic approach is essential for qualifying a new supplier and the initial batch of material.
This process ensures that the intermediate meets the stringent requirements for downstream
applications.
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Caption: Workflow for qualifying a new chemical supplier.
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Safety, Handling, and Storage Protocols

Substituted chloropyridines, particularly those with a reactive chloromethyl group, must be
handled with care. Adherence to safety protocols is mandatory.[14] Information presented here
is a synthesis of common safety guidelines and should be supplemented by a thorough review
of the supplier-specific SDS.[15][16][17][18]

Hazard Profile:

e Irritation: Causes skin irritation and serious eye irritation.[15][16] Direct contact can lead to
chemical burns.[14]

» Toxicity: May be harmful if swallowed, inhaled, or in contact with skin.[18][19]
o Respiratory: Can cause respiratory irritation.[14][19]

Mandatory Safety Procedures:
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Category

Protocol

Rationale

Engineering Controls

Handle exclusively in a
certified chemical fume hood
or with local exhaust
ventilation.[14][15]

To prevent inhalation of dust or
vapors and contain any

potential spills.

Personal Protective Equipment
(PPE)

Wear chemical safety goggles,
nitrile gloves, and a flame-
retardant lab coat.[16][17]

To prevent eye and skin
contact, which can cause

severe irritation and burns.

Avoid all personal contact,
including inhalation.[14][18]

Minimizes risk of exposure

Handling Avoid creating dust.[15] Wash through all potential routes
hands thoroughly after (inhalation, dermal, ingestion).
handling.[15][16]

Store in a cool, dry, well-
ventilated area in a tightly )

, Prevents degradation from
sealed container.[15][16][18] ) ) )

Storage moisture or reaction with other

Keep away from incompatible
materials such as strong

oxidizing agents.[16]

chemicals.

Spill Response

Clear the area of personnel.
[14] Use dry clean-up
procedures (e.g., sweep or
vacuum) and avoid generating
dust.[15][18] Place waste in a
labeled, sealed container for
disposal.[14]

Ensures safe containment and
disposal of the hazardous
material without creating an

inhalation hazard.

First Aid

Eyes: Immediately flush with
plenty of water for at least 15
minutes, lifting upper and
lower eyelids.[16][17] Skin:
Immediately wash with plenty
of water.[15] Remove
contaminated clothing.[17]

Inhalation: Move person to

Rapid decontamination is

critical to minimizing injury.
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fresh air.[16] Ingestion: Rinse
mouth. Do NOT induce
vomiting.[17] In all cases, seek

immediate medical attention.

Application Notes and Synthetic Protocols

The primary utility of 3-chloro-5-(chloromethyl)-2-methoxypyridine in synthesis is as an
electrophilic building block for forming new carbon-heteroatom or carbon-carbon bonds at the
5-position.

Protocol: General Nucleophilic Substitution with an

Amine

This protocol describes a representative SN2 reaction at the benzylic-like chloromethyl group.
This is a foundational transformation for this intermediate.

Objective: To couple a primary or secondary amine with 3-chloro-5-(chloromethyl)-2-
methoxypyridine.

Materials:

e 3-Chloro-5-(chloromethyl)-2-methoxypyridine (1.0 eq)

Amine of interest (1.1 - 1.5 eq)

A non-nucleophilic base (e.g., K2COs, Cs2COs, or DIPEA) (2.0 - 3.0 eq)

Anhydrous polar aprotic solvent (e.g., Acetonitrile, DMF, or THF)

Reaction vessel, magnetic stirrer, inert atmosphere (N2 or Ar)
Step-by-Step Procedure:

o Reaction Setup: To a dry reaction flask under an inert atmosphere, add the amine, the base,
and the anhydrous solvent. Stir the resulting suspension or solution at room temperature for
10-15 minutes.
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e Substrate Addition: Prepare a solution of 3-chloro-5-(chloromethyl)-2-methoxypyridine in
a minimal amount of the reaction solvent. Add this solution dropwise to the stirring
amine/base mixture.

o Reaction Monitoring: The reaction can be run at room temperature or gently heated (e.g., 40-
60 °C) to increase the rate. Monitor the consumption of the starting material by an
appropriate method (e.g., TLC or LC-MS) until the reaction is complete (typically 2-16 hours).

o Work-up:
o Cool the reaction mixture to room temperature.
o If a solid precipitate (inorganic salts) is present, remove it by filtration.

o If the solvent is water-miscible (like DMF or ACN), dilute the reaction mixture with a larger
volume of water and extract the product into an organic solvent like ethyl acetate or
dichloromethane.

o Wash the combined organic layers sequentially with water and then brine to remove
residual base and solvent.

 Purification: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate,
filter, and concentrate the solvent under reduced pressure. The resulting crude product can
be purified by flash column chromatography on silica gel to yield the desired substituted
aminomethylpyridine product.

Synthetic Workflow Diagram

The following diagram illustrates the general process for the nucleophilic substitution reaction
described above.
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Caption: General workflow for a nucleophilic substitution reaction.
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In-House Quality Control and Troubleshooting

Upon receipt, it is best practice to perform in-house analytical testing to verify the identity and

purity of the intermediate, cross-referencing the results with the supplier's CoA.[12]

« Identity Verification: *H NMR and 13C NMR spectroscopy are used to confirm the chemical

structure.

o Purity Assessment: HPLC or GC analysis provides a quantitative measure of purity.[20] LC-

MS can confirm the molecular weight of the main component and identify potential

impurities.

Common Synthetic Troubleshooting:

Issue

Potential Cause(s)

Suggested Solution(s)

Incomplete Reaction

Insufficient base or base is too
weak. Low reaction
temperature. Poor quality of

starting material.

Use a stronger base (e.g.,
Cs2CO0s instead of K2COs).
Increase the reaction
temperature. Verify the purity
of the starting material via
NMR/LC-MS.

Low Yield

Product degradation under
reaction conditions. Product

loss during aqueous work-up.

Run the reaction at a lower
temperature for a longer time.
Perform a more careful
extraction or avoid aqueous
work-up if the product is water-

soluble.

Multiple Byproducts

Over-reaction or side
reactions. Impurities in the
starting material.[5][6] Base is

too strong/nucleophilic.

Use a milder, non-nucleophilic
base (e.g., DIPEA). Purify the
starting material before use.
Lower the reaction

temperature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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